Cas no 651769-89-0 (Benzamide, 2-cyano-4-(1H-tetrazol-5-yl)-N-2-thiazolyl-)

• Product name: Benzamide, 2-cyano-4-(1H-tetrazol-5-yl)-N-2-thiazolyl-
• CAS No: 651769-89-0
• MF: C₁₂H₇N₇OS
• MW: 297.295278787613
• CID: 403265
• PubChem ID: 23540931

Benzamide, 2-cyano-4-(1H-tetrazol-5-yl)-N-2-thiazolyl- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2-cyano-4-(1H-tetrazol-5-yl)-N-2-thiazolyl-
• 2-cyano-4-(2H-tetrazol-5-yl)-N-(1,3-thiazol-2-yl)benzamide
• DTXSID40634823
• 651769-89-0

• Inchi： InChI=1S/C12H7N7OS/c13-6-8-5-7(10-16-18-19-17-10)1-2-9(8)11(20)15-12-14-3-4-21-12/h1-5H,(H,14,15,20)(H,16,17,18,19)
• InChI Key： SRLARCCPTBQCIS-UHFFFAOYSA-N
• SMILES： C1=CC(=C(C=C1C2=NNN=N2)C#N)C(=O)NC3=NC=CS3

Computed Properties

• Exact Mass: 297.04351
• Monoisotopic Mass: 297.04327905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 149Ų

Experimental Properties

• PSA: 120.24